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Compound of Interest

Compound Name: Propylene

Cat. No.: B3422286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical identifier and critical safety

information for propylene, also known as propene. The information is intended for

professionals in research and development who may handle or utilize this chemical in their

work. All quantitative data is presented in standardized tables for clarity and ease of

comparison.

Chemical Identification
Propylene is an unsaturated organic compound and the second simplest member of the

alkene class of hydrocarbons.[1] It is a colorless, flammable gas with a faint petroleum-like

odor.[1][2]
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Identifier Value

Chemical Name Propene[3]

Common Name Propylene[4]

CAS Number 115-07-1[1][3][4][5][6]

Chemical Formula C₃H₆[3][4]

Molecular Weight 42.08 g/mol [4][6]

EC Number 204-062-1[1][3][6]

UN Number 1077[7]

Physical and Chemical Properties
Understanding the physical properties of propylene is fundamental to its safe handling and

use in experimental settings.

Property Value

Boiling Point -48 °C (-53.9°F) at 760 mmHg[2][5]

Melting Point -185 °C (-301.4°F)[2][5]

Flash Point -108 °C (-162°F)[2]

Autoignition Temperature 455 °C (851°F)[2]

Vapor Density (Air = 1) 1.46 (Heavier than air)[2]

Specific Gravity (Liquid) 0.609 at -52.6°F (Less dense than water)[2]

Water Solubility 44.6 mL/100 mL[2]

Safety and Hazard Information
Propylene presents several significant hazards that must be managed through proper

engineering controls, personal protective equipment, and safe work practices. The primary

hazards are its extreme flammability and its potential to act as a simple asphyxiant.[8][9]
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Flammability
Propylene is an extremely flammable gas.[3][8] It can be easily ignited by heat, sparks, or

open flames, and its vapors, being heavier than air, can travel a considerable distance to an

ignition source and flash back.[2][7] It may form explosive mixtures with air, and containers may

rupture or explode if exposed to prolonged fire or intense heat.[2][8][10]

Flammability Parameter Value (in Air)

Lower Explosive Limit (LEL) 2.0%[2][11]

Upper Explosive Limit (UEL) 11.1%[2][11]

NFPA 704 Rating: Fire 4 (Severe Hazard)[11]

Health Hazards
The primary health risk associated with propylene is asphyxiation.[2] At high concentrations, it

can displace oxygen in the air, leading to dizziness, drowsiness, unconsciousness, and

potentially death from lack of oxygen.[7][9] Direct contact with liquefied propylene can cause

severe frostbite and burns.[2][8][9] Propylene has low acute toxicity from inhalation and is not

classified as a human carcinogen.[1]

Health Hazard Parameter Value

NFPA 704 Rating: Health 1 (Slight Hazard)[11]

Primary Routes of Exposure Inhalation, Skin/Eye Contact (liquefied gas)

Effects of Acute Exposure
Dizziness, Drowsiness, Unconsciousness,

Asphyxiation[7][9]

Effects of Dermal Contact Frostbite, Burns (liquefied gas)[9]

Occupational Exposure Limits
Various regulatory and advisory bodies have established occupational exposure limits for

propylene to protect workers.
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Organization Limit

ACGIH (TLV-TWA) 500 ppm[7]

NIOSH (REL-TWA) 1000 ppm (1800 mg/m³)

OSHA (PEL-TWA)

Not formally established, but adheres to the

principle of maintaining oxygen levels above

19.5%[11]

IDLH (Immediately Dangerous to Life or Health) 2100 ppm (10% of LEL)

Experimental Protocols
Determination of Flammability Limits
The Lower and Upper Flammability Limits (LFL/UFL) or Lower and Upper Explosive Limits

(LEL/UEL) are determined using standardized methods. The most common is ASTM E681.

Methodology: ASTM E681 - Standard Test Method for Concentration Limits of Flammability of

Chemicals (Vapors and Gases)

Apparatus: A closed, typically 5-liter, spherical glass flask is used. The apparatus includes a

pressure gauge, a temperature controller, a vacuum source, and an ignition source (e.g.,

electrically activated fuse wire or spark).[6]

Procedure:

The test vessel is evacuated and heated to the desired test temperature.[4]

A measured partial pressure of the test gas (propylene) is introduced into the flask.

Air is then added to the flask to reach atmospheric pressure, creating a mixture of a known

concentration.[2]

The ignition source is activated.

A visual observation is made to determine if a flame detaches from the ignition source and

propagates upwards and outwards.[2][6]
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Determination of Limit: The concentration of the test gas is varied in successive trials. The

flammability limit is defined as the concentration at which flame propagation is just observed.

The test is repeated to find the lowest concentration (LFL) and the highest concentration

(UFL) that support combustion.[4]

Air Sampling and Analysis
While specific OSHA or NIOSH analytical methods for propylene gas are not listed, general

methods for volatile organic compounds (VOCs) can be adapted.[3] Air quality monitoring in

spaces where propylene is used is critical, focusing on two key aspects: ensuring oxygen

levels remain above 19.5% and that propylene concentrations stay well below the LEL of

2.0%.[7]

Methodology: Whole Air Sampling with GC Analysis

Sample Collection: Air samples are collected in evacuated, specially prepared stainless steel

canisters (e.g., Summa canisters). The canister valve is opened in the target environment to

collect a whole air sample.[3]

Analysis: The collected gas is analyzed using gas chromatography (GC), often with a flame

ionization detector (FID) or mass spectrometry (MS) for detection and quantification.[3]

Quantification: The concentration of propylene is determined by comparing the instrument's

response to that of certified gas standards of known propylene concentrations.

Safe Handling and Emergency Procedures
A logical workflow is essential for the safe management of propylene in a laboratory or

research setting.
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Start: 
Handling Propylene Gas Cylinder

1. Risk Assessment
- Review SDS

- Identify ignition sources
- Check ventilation

2. Don PPE
- Safety glasses

- Flame-retardant lab coat
- Thermal gloves (if handling liquid)

3. Transport Cylinder
- Use cylinder cart

- Keep valve cap on

4. Secure Cylinder
- Upright position

- Chained to wall or bench

5. Connect System
- Use correct regulator

- Ensure compatible materials
- Ground equipment

6. Perform Leak Check
- Use Snoop® or electronic detector

Leak Detected?

7. Open Valves & Use Gas
- Open main valve slowly
- Monitor system pressure

No

STOP
- Close valve

- Tighten connections
- Re-check for leaks

Yes

8. Shutdown Procedure
- Close main cylinder valve
- Purge lines with inert gas

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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